Cas no 61434-02-4 (2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester)

2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester structure
61434-02-4 structure
Product Name:2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
CAS No:61434-02-4
MF:C8H9NO4
MW:183.161362409592
CID:479649
PubChem ID:9812945
Update Time:2025-04-19

2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
    • (2-ethoxy-2-oxoethyl) 2-cyanoprop-2-enoate
    • 61434-02-4
    • SCHEMBL4826914
    • DTXSID20431034
    • Inchi: 1S/C8H9NO4/c1-3-12-7(10)5-13-8(11)6(2)4-9/h2-3,5H2,1H3
    • InChI Key: RODKVBQIDLYTSW-UHFFFAOYSA-N
    • SMILES: O(C(COC(C(C#N)=C)=O)=O)CC

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • PSA: 76.39
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司